Cas no 1174304-97-2 (3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide)

• Product Name: 3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide
• CAS No: 1174304-97-2
• MF: C₁₀H₁₃BrClNO₄S₂
• MW: 390.701518774033
• MDL: MFCD16251250
• CID: 824344
• PubChem ID: 53434944
• Update Time: 2025-07-18

3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)thiophene-2-sulfonamide
• 3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide
• 3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-thiophene-2-sulfonamide
• 3-(2-Bromo-acetyl)-5-chloro-thiophene-2-sulfonic Acid (3-Methoxy-propyl)amide
• AKOS016006136
• DB-338830
• 2-THIOPHENESULFONAMIDE, 3-(2-BROMOACETYL)-5-CHLORO-N-(3-METHOXYPROPYL)-
• 1174304-97-2
• 3-(Bromoacetyl)-5-chloro-N-(3-methoxypropyl)thiophene-2-sulfonamide
• G82724
• DTXSID70700727

• MDL： MFCD16251250
• Inchi： 1S/C10H13BrClNO4S2/c1-17-4-2-3-13-19(15,16)10-7(8(14)6-11)5-9(12)18-10/h5,13H,2-4,6H2,1H3
• InChI Key： HQCMFGKNJJPGIA-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(SC=1S(NCCCOC)(=O)=O)Cl)=O

Computed Properties

• Exact Mass: 388.91600
• Monoisotopic Mass: 388.91579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.614
• PSA: 109.09000
• LogP: 3.76560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide

3-(2-Bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide: A Comprehensive Overview

CAS No. 1174304-97-2, also known as 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, a bromoacetyl group, a chloro substituent, and a methoxypropyl amide moiety. These functional groups contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The thiophene ring is a common heterocyclic structure found in many biologically active compounds. It provides aromatic stability and can enhance the lipophilicity of the molecule, which is crucial for drug absorption and distribution. The bromoacetyl group is a reactive electrophilic moiety that can participate in various chemical reactions, such as nucleophilic substitution and addition reactions. This group can be used to introduce additional functional groups or to modify the compound's properties.

The presence of the chloro substituent on the thiophene ring can influence the electronic properties of the molecule, affecting its reactivity and biological activity. Chlorine atoms are often used in drug design to improve the pharmacokinetic properties of compounds, such as increasing their metabolic stability and reducing their toxicity.

The N-(3-methoxypropyl) amide moiety is another key feature of this compound. The methoxypropyl group can enhance the solubility and bioavailability of the molecule, making it more suitable for pharmaceutical applications. Amide bonds are known for their stability and ability to form hydrogen bonds, which can contribute to the compound's binding affinity to biological targets.

In recent years, 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide has been studied for its potential therapeutic applications in various diseases. One area of interest is its use as an inhibitor of specific enzymes involved in disease pathways. For example, research has shown that this compound can inhibit the activity of certain kinases, which are enzymes that play a crucial role in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry reported that 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that this compound selectively inhibited the kinase without affecting other kinases, suggesting its potential as a targeted therapy for cancer treatment.

In addition to its enzymatic inhibition properties, 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that this compound can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, making it a promising candidate for treating inflammatory conditions.

The pharmacokinetic properties of 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide have also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for developing effective drugs. The compound shows good oral bioavailability and a reasonable half-life, indicating its potential for use as an orally administered therapeutic agent.

To further explore the therapeutic potential of 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials aim to evaluate the compound's pharmacological effects in various disease models and to identify any potential side effects or adverse reactions.

In conclusion, 3-(2-bromoacetyl)-5-chloro-N-(3-methoxypropyl)-2-thiophenesulfonamide (CAS No. 1174304-97-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, it is likely that this compound will continue to be an important focus in the quest for new treatments for various diseases.